Cas no 213685-57-5 (2-Amino-3-hydroxy-4,6-dimethylpyridine)

• Product Name: 2-Amino-3-hydroxy-4,6-dimethylpyridine
• CAS No: 213685-57-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 242739
• PubChem ID: 22666097
• Update Time: 2025-05-23

2-Amino-3-hydroxy-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,2-amino-4,6-dimethyl-
• 3-Pyridinol,2-amino-4,6-dimethyl-(9CI)
• 2-AMINO-3-HYDROXY-4,6-DIMETHYLPYRIDINE
• DTXSID00627438
• W-201872
• 213685-57-5
• 2-amino-4,6-dimethylpyridin-3-ol
• AKOS025394526
• SCHEMBL6217094
• 2-Amino-3-hydroxy-4,6-dimethylpyridine

• Inchi： 1S/C7H10N2O/c1-4-3-5(2)9-7(8)6(4)10/h3,10H,1-2H3,(H2,8,9)
• InChI Key： CVXOIDCKNBBLHC-UHFFFAOYSA-N
• SMILES： OC1=C(N)N=C(C)C=C1C

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Amino-3-hydroxy-4,6-dimethylpyridine

2-Amino-3-hydroxy-4,6-dimethylpyridine

2-Amino-3-hydroxy-4,6-dimethylpyridine (CAS No. 213685-57-5) is a fascinating compound with a unique chemical structure that has garnered significant attention in recent years due to its diverse applications and potential in various fields. This compound belongs to the pyridine family, which is a six-membered aromatic ring with one nitrogen atom. The presence of amino (-NH₂), hydroxyl (-OH), and methyl (-CH₃) groups at specific positions on the pyridine ring imparts it with distinctive chemical and physical properties.

The chemical structure of 2-Amino-3-hydroxy-4,6-dimethylpyridine is characterized by the substitution of functional groups at positions 2, 3, 4, and 6 of the pyridine ring. The amino group at position 2 contributes to its basicity and ability to form hydrogen bonds, while the hydroxyl group at position 3 enhances its acidity and solubility in polar solvents. The methyl groups at positions 4 and 6 add steric bulk and influence the compound's reactivity and stability.

Recent studies have explored the synthesis methods of 2-Amino-3-hydroxy-4,6-dimethylpyridine, focusing on optimizing reaction conditions to improve yield and purity. One notable approach involves the condensation of appropriate starting materials under controlled pH and temperature conditions. Researchers have also investigated the use of catalysts to accelerate the reaction process, making it more efficient for large-scale production.

The applications of 2-Amino-3-hydroxy-4,6-dimethylpyridine are vast and varied. In the pharmaceutical industry, it has been identified as a potential lead compound for drug development due to its ability to interact with biological targets such as enzymes and receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for anti-cancer drug design.

In the field of materials science, 2-Amino-3-hydroxy-4,6-dimethylpyridine has been utilized as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong interactions with metal ions, leading to the formation of porous materials with potential applications in gas storage and catalysis.

The biological activity of 2-Amino-3-hydroxy-4,6-dimethylpyridine has been a subject of extensive research. Recent findings indicate that this compound possesses antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, it has shown promise as a potential antimicrobial agent against certain bacterial strains.

From an environmental perspective, 2-Amino-3-hydroxy-4,6-dimethylpyridine has been studied for its role in pollution control technologies. Its ability to adsorb heavy metals from aqueous solutions makes it a potential candidate for water treatment applications. Researchers have explored its use in conjunction with other adsorbents to enhance efficiency and reduce costs.

The safety profile of 2-Amino-3-hydroxy-4,6-dimethylpyridine is another critical aspect that has been thoroughly investigated. Studies have shown that it exhibits low toxicity when administered at recommended doses; however, prolonged exposure or high concentrations may lead to adverse effects on cellular functions. Regulatory agencies have established guidelines for safe handling and storage of this compound to minimize risks associated with occupational exposure.

Looking ahead, the future of 2-Amino-3-hydroxy-4,6-dimethylpyridine seems promising as researchers continue to uncover new applications and optimize its properties through advanced synthetic techniques. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs that could benefit various sectors ranging from healthcare to environmental science.